Cas no 1170601-21-4 (4-chloro-N-{5-4-(trifluoromethyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide)

• Product Name: 4-chloro-N-{5-4-(trifluoromethyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide
• CAS No: 1170601-21-4
• MF: C₁₆H₉ClF₃N₃O₂
• MW: 367.709772825241
• CID: 6039448
• PubChem ID: 43972349
• Update Time: 2025-06-12

4-chloro-N-{5-4-(trifluoromethyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-{5-4-(trifluoromethyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide
• 4-chloro-N-(5-(4-(trifluoromethyl)phenyl)-1,3,4-oxadiazol-2-yl)benzamide
• Benzamide, 4-chloro-N-[5-[4-(trifluoromethyl)phenyl]-1,3,4-oxadiazol-2-yl]-
• 4-chloro-N-{5-[4-(trifluoromethyl)phenyl]-1,3,4-oxadiazol-2-yl}benzamide
• 4-chloro-N-[5-[4-(trifluoromethyl)phenyl]-1,3,4-oxadiazol-2-yl]benzamide
• 1170601-21-4
• AKOS024913189
• CHEMBL4457882
• F1374-2168

• Inchi： 1S/C16H9ClF3N3O2/c17-12-7-3-9(4-8-12)13(24)21-15-23-22-14(25-15)10-1-5-11(6-2-10)16(18,19)20/h1-8H,(H,21,23,24)
• InChI Key： ZVMOSNRADIHJQX-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=C(C(F)(F)F)C=C2)O1)(=O)C1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 367.0335387g/mol
• Monoisotopic Mass: 367.0335387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 68Ų

Experimental Properties

• Density: 1.480±0.06 g/cm3(Predicted)
• pka: 10.08±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 4-chloro-N-{5-4-(trifluoromethyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide

Research Briefing on 4-chloro-N-{5-4-(trifluoromethyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide (CAS: 1170601-21-4)

Recent studies have highlighted the potential of 4-chloro-N-{5-4-(trifluoromethyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide (CAS: 1170601-21-4) as a promising compound in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique oxadiazole scaffold and trifluoromethylphenyl moiety, has garnered attention for its diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. The following briefing synthesizes the latest research findings on this compound, focusing on its synthesis, mechanism of action, and potential therapeutic applications.

The synthesis of 4-chloro-N-{5-4-(trifluoromethyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide typically involves a multi-step process, starting with the condensation of 4-(trifluoromethyl)benzoic acid hydrazide with 4-chlorobenzoyl chloride, followed by cyclization to form the oxadiazole ring. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for preclinical studies. Researchers have also explored structural modifications to enhance its pharmacokinetic properties and reduce potential toxicity.

In terms of biological activity, 4-chloro-N-{5-4-(trifluoromethyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide has demonstrated significant inhibitory effects against various bacterial and fungal strains. A 2023 study published in the Journal of Medicinal Chemistry reported its potent activity against methicillin-resistant Staphylococcus aureus (MRSA) with a minimum inhibitory concentration (MIC) of 2 µg/mL. The compound's mechanism of action appears to involve disruption of bacterial cell wall synthesis, although further studies are needed to elucidate the precise molecular targets.

Beyond its antimicrobial properties, this compound has shown promise as an anticancer agent. In vitro studies using human cancer cell lines revealed that it induces apoptosis via the mitochondrial pathway, with notable efficacy against breast and lung cancer cells. The trifluoromethyl group is believed to enhance cellular uptake and stability, contributing to its potent cytotoxic effects. However, challenges remain in optimizing its selectivity to minimize off-target effects on healthy cells.

Recent preclinical evaluations have also explored the anti-inflammatory potential of 4-chloro-N-{5-4-(trifluoromethyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide. A 2024 study demonstrated its ability to suppress pro-inflammatory cytokines such as TNF-α and IL-6 in murine models, suggesting potential applications in treating chronic inflammatory diseases. The compound's oxadiazole core is thought to interact with key signaling pathways, including NF-κB, though detailed mechanistic studies are still underway.

In conclusion, 4-chloro-N-{5-4-(trifluoromethyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide (CAS: 1170601-21-4) represents a versatile scaffold with broad therapeutic potential. Ongoing research aims to address its pharmacokinetic limitations and explore novel derivatives with improved efficacy and safety profiles. As the field advances, this compound may pave the way for new treatments targeting infectious diseases, cancer, and inflammation.